7-bromo-4-(2,6-dimethylphenyl)-2-methyl-4,5-dihydro-1,4-benzoxazepin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step chemical reactions, starting from readily available precursors. For instance, a practical method for synthesizing a closely related CCR5 antagonist involved esterification followed by a Claisen type reaction and a Suzuki−Miyaura coupling, demonstrating the complex synthetic routes required for these compounds (Ikemoto et al., 2005).
Scientific Research Applications
Synthesis and Pharmaceutical Applications
- CCR5 Antagonist Synthesis : The chemical is used in the synthesis of a CCR5 antagonist, an orally active compound, demonstrating its importance in pharmaceutical chemistry (Ikemoto et al., 2005).
- Analogue Synthesis : It is involved in creating structural analogues of various compounds, showcasing its versatility in organic synthesis (Carpenter, Peesapati & Proctor, 1979).
Analytical and Chemical Properties
- Physical and Physicochemical Properties : The compound's physical and physicochemical characteristics are critical in analytical chemistry, especially for quantitative determinations (Althaus et al., 1986).
- Benzoxazepine Derivatives Synthesis : It plays a role in synthesizing thieno[2,3‐b][1,5]benzoxazepine derivatives, indicating its application in creating new chemical entities (Kohara et al., 2002).
Novel Synthesis Techniques
- Polymer-Assisted Synthesis : Utilized in the polymer-assisted solution-phase synthesis of 4,5-dihydro-1,4-benzoxazepin-3(2H)-ones, highlighting innovative approaches in compound synthesis (Carreras, Scherkenbeck & Paulitz, 2005).
Metabolic and Pharmacokinetic Research
- Metabolism and Pharmacokinetics : Its metabolism in animals and humans is studied, contributing to understanding its biotransformation and pharmacokinetics, crucial in drug development (Borchers, Achtert, Hausleiter & Zeugner, 1984).
Antimicrobial and Anti-inflammatory Applications
- Antimicrobial and Anti-inflammatory Activity : Its derivatives are investigated for antimicrobial and anti-inflammatory activities, signifying its potential in developing new therapeutic agents (Rajanarendar et al., 2013).
Kinase Inhibitor Development
- Kinase Inhibitor Synthesis : The compound is significant in the process development and scaling up of benzoxazepine-containing kinase inhibitors, a critical area in cancer research (Naganathan et al., 2015).
X-Ray Crystallography and Molecular Structure
- Crystallography and Molecular Structure : Its role in x-ray crystallography studies aids in understanding molecular structures and crystal formation, essential in material science (Kravtsov et al., 2012).
Other Research Areas
- Dihydro-1H-1,4-Benzodiazepines : Involved in the study of dihydro-1H-1,4-benzodiazepines, showcasing its application in exploring new chemical classes (Gorringe et al., 1969).
- CNS Receptor Affinity : Its derivatives' affinity toward CNS benzodiazepine receptors is studied, indicating its potential in neuropharmacology (Pavlovsky et al., 2007).
properties
IUPAC Name |
7-bromo-4-(2,6-dimethylphenyl)-2-methyl-5H-1,4-benzoxazepin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrNO2/c1-11-5-4-6-12(2)17(11)20-10-14-9-15(19)7-8-16(14)22-13(3)18(20)21/h4-9,13H,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMZKRQKFYCRYCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)N(CC2=C(O1)C=CC(=C2)Br)C3=C(C=CC=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.